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Compound of Interest

Compound Name: Z-LLNle-CHO

Cat. No.: B10769077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-LLNle-CHO, also known as γ-Secretase Inhibitor I, is a potent, cell-permeable peptide

aldehyde that functions as a dual inhibitor of γ-secretase and the proteasome.[1][2][3] Its ability

to block these two critical cellular pathways makes it a valuable tool for research in areas such

as cancer biology, neurobiology, and immunology. Z-LLNle-CHO has been shown to induce

apoptosis in various cancer cell lines by inhibiting the Notch signaling pathway and promoting

the accumulation of pro-apoptotic proteins through proteasome inhibition.[1][4][5]

These application notes provide detailed protocols for the proper dissolution and storage of Z-
LLNle-CHO, as well as a general protocol for its application in cell culture experiments.
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Property Value

Molecular Formula C₂₆H₄₀N₄O₅

Molecular Weight 472.62 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO (100 mg/mL, may require

sonication)

Storage of Solid
Store at -20°C for up to 3 years. Keep away

from moisture.

Storage of Stock Solution

Store at -80°C for up to 6 months or at -20°C for

up to 1 month. Avoid repeated freeze-thaw

cycles.[1]

Typical Working Concentration
1-10 µM in cell culture, depending on the cell

line and experimental design.

Experimental Protocols
Protocol 1: Preparation of Z-LLNle-CHO Stock Solution
(10 mM)
Materials:

Z-LLNle-CHO powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:
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Equilibrate: Allow the vial of Z-LLNle-CHO powder to warm to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Z-LLNle-CHO powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.73 mg of Z-LLNle-CHO.

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

For a 10 mM stock solution, if you weighed 4.73 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes to dissolve the compound. If the

compound does not fully dissolve, sonicate the solution for 5-10 minutes. It is noted that

hygroscopic DMSO can negatively impact solubility, so using newly opened DMSO is

recommended.[4]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can

degrade the compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

10 mM Z-LLNle-CHO stock solution in DMSO

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Z-LLNle-CHO stock solution at

room temperature.
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Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations,

it is recommended to perform an intermediate dilution. For example, prepare a 1 mM

intermediate solution by diluting the 10 mM stock 1:10 in sterile cell culture medium (e.g., 10

µL of 10 mM stock + 90 µL of medium).

Final Dilution: Prepare the final working concentrations by further diluting the intermediate or

stock solution into the pre-warmed cell culture medium. For example, to prepare a final

concentration of 10 µM in 1 mL of medium, add 10 µL of the 1 mM intermediate solution to

990 µL of medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should be

the same concentration of DMSO as is present in the highest concentration of your Z-LLNle-
CHO treatment group.

Application to Cells: Immediately add the prepared working solutions to your cell cultures.

Gently mix the plate or flask to ensure even distribution of the compound.

Incubation: Incubate the cells for the desired period as determined by your experimental

design.
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Caption: Dual inhibitory mechanism of Z-LLNle-CHO.
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Caption: Experimental workflow for Z-LLNle-CHO treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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